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Compound of Interest

Compound Name: tert-Butoxychlorodiphenylsilane

Cat. No.: B093950 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of reactive chemical reagents like tert-Butoxychlorodiphenylsilane is a critical

component of laboratory safety. This guide provides essential safety and logistical information

for the appropriate disposal of tert-Butoxychlorodiphenylsilane, ensuring the safety of

laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions:

tert-Butoxychlorodiphenylsilane is a flammable and corrosive liquid that reacts violently with

water.[1][2] It can cause severe skin burns, and eye damage, and may cause respiratory

irritation.[1][3] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, protective clothing, and eye/face protection.[1][3]

Ventilation: All handling and disposal procedures should be conducted in a well-ventilated

area or under a chemical fume hood.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[2][4] Use non-sparking tools and take precautionary measures against static

discharge.[2][4]
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Moisture Contact: Avoid all contact with water and moisture, as it reacts violently and can

liberate toxic gases.[1][2] Handle under an inert gas like nitrogen or argon.[1]

Step-by-Step Disposal Procedure
The primary method for the disposal of tert-Butoxychlorodiphenylsilane is through a licensed

chemical waste disposal service.

Containment: Ensure the waste tert-Butoxychlorodiphenylsilane is stored in a suitable,

tightly closed, and properly labeled container.[4] The container should be resistant to

corrosion.

Waste Segregation: Do not mix tert-Butoxychlorodiphenylsilane with other waste streams,

particularly aqueous waste, due to its high reactivity with water.

Engage a Licensed Waste Disposal Company: Contact your institution's environmental

health and safety (EHS) office to arrange for pickup by a licensed chemical waste disposal

company. This is the recommended and safest method of disposal. The material will likely be

disposed of via controlled incineration with flue gas scrubbing.[4]

Documentation: Maintain accurate records of the amount of waste generated and its

disposal date, in accordance with your institution's policies and local regulations.

Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Evacuate: Evacuate all non-essential personnel from the immediate spill area.[4]

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill. Do not use combustible materials or water.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for hazardous waste disposal.[4]
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Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol),

followed by a thorough cleaning. All cleaning materials should also be treated as hazardous

waste.

Reporting: Report the spill to your institution's EHS office.

Quantitative Data Summary
Property Value Source

Molecular Formula C₁₆H₁₉ClOSi [5]

Molecular Weight 290.86 g/mol [5]

Appearance Light yellow liquid [3]

Odor Pungent [3]

Boiling Point 135 °C @ 0.7 mmHg [3]

Flash Point 149 °C [3]

Specific Gravity 1.060 [3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of tert-
Butoxychlorodiphenylsilane.
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Caption: Disposal workflow for tert-Butoxychlorodiphenylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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